Cas no 2169472-27-7 (6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde
• CAS No: 2169472-27-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5777292
• PubChem ID: 165963162
• Update Time: 2025-07-14

6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2169472-27-7
• 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde
• EN300-1586106

• Inchi： 1S/C11H11NO2/c13-8-9-1-2-11(12-7-9)10-3-5-14-6-4-10/h1-3,7-8H,4-6H2
• InChI Key： NXTBOOUGZIEBKN-UHFFFAOYSA-N
• SMILES： O1CC=C(C2C=CC(C=O)=CN=2)CC1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde

Introduction to 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde (CAS No. 2169472-27-7)

6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde, with the CAS number 2169472-27-7, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its pyridine core and a substituted pyran ring, which contribute to its unique chemical properties and reactivity.

The structure of 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde consists of a pyridine ring with a carbonyl group at the 3-position and a 3,6-dihydro-2H-pyran ring attached at the 6-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an attractive candidate for a wide range of applications.

In the realm of pharmaceutical research, 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro.

Beyond its pharmaceutical applications, 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde has also been investigated for its use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a building block for designing novel organic semiconductors with improved charge transport properties.

In the field of organic synthesis, 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde serves as an important intermediate for the synthesis of more complex molecules. Its reactivity with various nucleophiles and electrophiles allows chemists to construct intricate molecular architectures with high efficiency and selectivity. A notable example is its use in the synthesis of bioactive natural products and drug candidates. A recent study published in Organic Letters highlighted the successful application of this compound in the total synthesis of a complex marine natural product with potent anti-cancer activity.

The synthesis of 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde has been optimized using modern synthetic techniques to ensure high yields and purity. Common methods include palladium-catalyzed cross-coupling reactions and sequential transformations involving organometallic reagents. These synthetic routes have been refined to minimize side reactions and improve overall efficiency.

In terms of safety and handling, it is important to note that while 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.

The future prospects for 6-(3,6-dihydro-2H-pyran-4-yl)pyridine-3-carbaldehyde are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. As our understanding of its properties and behavior deepens, it is likely that this molecule will play an increasingly important role in advancing scientific knowledge and technological innovation.